1-(4-(3-Methoxyazetidin-1-yl)phenyl)-3-(2-(trifluoromethyl)phenyl)urea

• IUPAC Name: 1-[4-(3-methoxyazetidin-1-yl)phenyl]-3-[2-(trifluoromethyl)phenyl]urea
• InChI: InChI=1S/C18H18F3N3O2/c1-26-14-10-24(11-14)13-8-6-12(7-9-13)22-17(25)23-16-5-3-2-4-15(16)18(19,20)21/h2-9,14H,10-11H2,1H3,(H2,22,23,25)
• InChI Key: DQUBAYPJLPOOCW-UHFFFAOYSA-N
• Canonical SMILES: COC1CN(C1)C2=CC=C(C=C2)NC(=O)NC3=CC=CC=C3C(F)(F)F
• Molecular Formula: C18H18F3N3O2
• Molecular Weight: 365.3 g/mol

Description

1-(4-(3-Methoxyazetidin-1-yl)phenyl)-3-(2-(trifluoromethyl)phenyl)urea, also known as AZD-4547, is a small molecule inhibitor of fibroblast growth factor receptor (FGFR) tyrosine kinase. It was developed by AstraZeneca and is currently in clinical trials for the treatment of various types of cancer.

Scientific Research Applications

Synthesis and Characterization

• Novel Synthesis Approaches : Research has demonstrated innovative synthesis methods for urea and thiourea derivatives, highlighting their potential in drug discovery and development. For instance, the synthesis of deuterium-labeled urea derivatives for use as internal standards in pharmacokinetic studies showcases advances in analytical chemistry techniques for drug analysis (Liang et al., 2020).

• Structural Analysis and Modification : Studies have explored the modification of phenyl urea and thiourea structures to improve their biological activities. This includes the development of urea derivatives bearing 1,2,4-triazoles as molecular hybrid scaffolds, indicating a strategic approach to designing more effective therapeutic agents (Choudhary et al., 2023).

Biological Activities and Applications

• Anti-bacterial and Antiproliferative Properties : Compounds related to "1-(4-(3-Methoxyazetidin-1-yl)phenyl)-3-(2-(trifluoromethyl)phenyl)urea" have been investigated for their anti-bacterial and antiproliferative effects. For example, novel urea and bis-urea primaquine derivatives have shown significant activity against cancer cell lines, highlighting their potential in anticancer therapy (Perković et al., 2016).

• Enzyme Inhibition : Certain urea derivatives have been identified as potent inhibitors of enzymes such as Rho-associated protein kinases (ROCK1 and 2), which play critical roles in various physiological processes, including cancer progression and metastasis (Pireddu et al., 2012).

• Metabolic Studies : Research on the metabolism of specific urea derivatives, such as TPPU, a soluble epoxide hydrolase inhibitor, contributes to understanding their pharmacokinetics, which is essential for assessing their safety and efficacy in therapeutic applications (Wan et al., 2019).